Cas no 58092-41-4 ((Benzenesulfonyl)(1,3-benzoxazol-2(3H)-ylidene)acetonitrile)

• Product Name: (Benzenesulfonyl)(1,3-benzoxazol-2(3H)-ylidene)acetonitrile
• CAS No: 58092-41-4
• MF: C₁₅H₁₀N₂O₃S
• MW: 298.316502094269
• CID: 2833321
• PubChem ID: 70622106
• Update Time: 2025-04-21

(Benzenesulfonyl)(1,3-benzoxazol-2(3H)-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID80742512
• 58092-41-4
• SCHEMBL11620494
• (Benzenesulfonyl)(1,3-benzoxazol-2(3H)-ylidene)acetonitrile
• 2-(BENZENESULFONYL)-2-(3H-1,3-BENZOXAZOL-2-YLIDENE)ACETONITRILE

• Inchi： 1S/C15H10N2O3S/c16-10-14(21(18,19)11-6-2-1-3-7-11)15-17-12-8-4-5-9-13(12)20-15/h1-9,17H
• InChI Key： AYTLAJIHMVIRKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C#N)=C1NC2C=CC=CC=2O1)(=O)=O

Computed Properties

• Exact Mass: 298.04121336Da
• Monoisotopic Mass: 298.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 87.6Ų